Cas no 915070-03-0 (4-(2-Methoxy-phenyl)-6-methyl-pyrimidin-2-yl-amine)

• Product Name: 4-(2-Methoxy-phenyl)-6-methyl-pyrimidin-2-yl-amine
• CAS No: 915070-03-0
• MF: C₁₂H₁₃N₃O
• MW: 215.2511
• CID: 4741492
• Update Time: 2020-09-11

4-(2-Methoxy-phenyl)-6-methyl-pyrimidin-2-yl-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-phenyl)-6-methyl-pyrimidin-2-yl-amine
• BDBM50343361
• 4-(2-methoxyphenyl)-6-methylpyrimidin-2-amine
• 2-Amino-6-(2-methoxyphenyl)-4-methylpyrimidine
• 4-(2-Methoxy-phenyl)-6-methyl-pyrimidin-2-yl-amine

• Inchi： 1S/C12H13N3O/c1-8-7-10(15-12(13)14-8)9-5-3-4-6-11(9)16-2/h3-7H,1-2H3,(H2,13,14,15)
• InChI Key： FRACDPKWXUTXLU-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C1C([H])=C(C([H])([H])[H])N=C(N([H])[H])N=1

Computed Properties

• Exact Mass: 215.105862g/mol
• Monoisotopic Mass: 215.105862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61
• Molecular Weight: 215.25g/mol